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Compound of Interest

Compound Name: Diethyl 2,5-Dibromoterephthalate

Cat. No.: B098124

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the core physical properties of Diethyl 2,5-
Dibromoterephthalate, a key intermediate in various fields of chemical synthesis. The
information is presented to support research, development, and drug discovery activities where

this compound may be utilized.

Core Physical and Chemical Properties

Diethyl 2,5-dibromoterephthalate is a diester derivative of terephthalic acid. Its chemical
structure consists of a central benzene ring substituted with two bromine atoms and two ethyl
ester groups at positions 2, 5, and 1, 4, respectively. This substitution pattern significantly

influences its physical properties.

Table 1: Key Physical and Chemical Properties of Diethyl 2,5-Dibromoterephthalate
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Chemical Formula

C12H12Br204

[1](21[3]

Molecular Weight 380.033 g/mol [1][2]

White to almost white powder
Appearance [41151[6]

or crystals
Melting Point 127.0t0 131.0 °C [L1[41511611 7]
Boiling Point 335 °C (lit.) [415117]
Density 1.648 g/cm3 [1]
Flash Point 188.644 °C [1]

Vapor Pressure

0 mmHg at 25°C

[1]

Solubility

Generally, esters with longer
hydrocarbon chains exhibit
lower solubility in water due to
the hydrophobic nature of the
hydrocarbon portion.[8]
Specific quantitative data for
Diethyl 2,5-
Dibromoterephthalate solubility
in various solvents is not
readily available in the cited

literature.

CAS Number

18013-97-3

[LI2]B14105]6]L ]

Synonyms

2,5-Dibromoterephthalic Acid
Diethyl Ester, Diethyl 1,4-
dibromo-2,5-

benzenedicarboxylate

[LIE3][4105]07]

Experimental Protocols for Physical Property

Determination
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While specific experimental protocols for Diethyl 2,5-Dibromoterephthalate were not detailed
in the searched literature, general methodologies for determining the physical properties of
aromatic esters are well-established. These methods are crucial for ensuring the quality and
consistency of the compound for research and development purposes.

Melting Point Determination

The melting point of a solid crystalline substance is a critical indicator of its purity. A sharp
melting range typically signifies a high-purity compound.

Methodology:

o Sample Preparation: A small, finely ground sample of the crystalline solid is packed into a
capillary tube.

 Instrumentation: The capillary tube is placed in a melting point apparatus, which consists of a
heated block with a thermometer or a digital temperature sensor.

o Heating and Observation: The sample is heated at a controlled rate. The temperature at
which the substance begins to melt (the first appearance of liquid) and the temperature at
which it becomes completely liquid are recorded. This range is reported as the melting point.

Boiling Point Determination

The boiling point is the temperature at which the vapor pressure of a liquid equals the pressure
surrounding the liquid, and the liquid changes into a vapor.

Methodology:

e Apparatus: A small amount of the liquid is placed in a test tube along with a boiling chip to
ensure smooth boiling. A thermometer is positioned so that the bulb is above the liquid's
surface to measure the vapor temperature.

e Heating: The test tube is heated gently.

o Observation: The temperature is recorded when the liquid boils and a steady stream of vapor
is produced, resulting in a constant temperature reading on the thermometer. This constant
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temperature is the boiling point. For high-boiling-point liquids, distillation under reduced
pressure is often employed.

Density Measurement

Density is the mass of a substance per unit of volume. For solids, this can be determined using
various techniques.

Methodology:

» Mass Measurement: The mass of a sample is accurately measured using an analytical
balance.

e Volume Measurement: The volume of the solid can be determined by displacement using a
liquid in which the solid is insoluble, or by using a pycnometer. For liquids, a calibrated
pipette and a balance are used to measure the mass of a known volume.[9]

o Calculation: Density is calculated by dividing the mass by the volume.

General Workflow for Physical Property
Characterization

The following diagram illustrates a generalized workflow for the characterization of the physical
properties of a chemical compound like Diethyl 2,5-Dibromoterephthalate.
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General Workflow for Physical Property Determination

Sample Preparation
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Caption: A generalized workflow for determining the physical properties of a chemical
compound.

This guide provides foundational data on the physical properties of Diethyl 2,5-
Dibromoterephthalate. For specific applications, it is recommended to consult detailed
experimental studies and safety data sheets. The study of aromatic esters and their properties
is an ongoing area of research, with methodologies continually being refined.[10][11][12]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

© 2025 BenchChem. All rights reserved. 6/7 Tech Support


https://www.benchchem.com/product/b098124?utm_src=pdf-custom-synthesis
https://www.lookchem.com/404.htm
https://cymitquimica.com/products/10-F228807/diethyl-25-dibromoterephthalate/
https://www.pschemicals.com/index.php?p=product&CAS_nr=18013-97-3&id=302504
https://www.tcichemicals.com/OP/en/p/D3995
https://www.tcichemicals.com/OP/en/p/D3995
https://www.tcichemicals.com/US/en/p/D3995
https://www.nbinno.com/pharmaceutical-intermediates/diethyl-2-5-dibromoterephthalate-cas-18013-97-3-intermediate-nl
https://www.chemwhat.com/25-dibromoterephthalic-acid-diethyl-ester-cas-18013-97-3/
https://www.solubilityofthings.com/esters-structure-properties-and-reactions
https://www.mdpi.com/2073-4352/10/10/919
https://pubmed.ncbi.nlm.nih.gov/17411084/
https://acs.figshare.com/collections/Properties_and_Structure_of_Aromatic_Ester_Solvents/2808682
https://acs.figshare.com/collections/Properties_and_Structure_of_Aromatic_Ester_Solvents/2808682
https://www.researchgate.net/publication/6411083_Properties_and_Structure_of_Aromatic_Ester_Solvents
https://www.benchchem.com/product/b098124#physical-properties-of-diethyl-2-5-dibromoterephthalate
https://www.benchchem.com/product/b098124#physical-properties-of-diethyl-2-5-dibromoterephthalate
https://www.benchchem.com/product/b098124#physical-properties-of-diethyl-2-5-dibromoterephthalate
https://www.benchchem.com/product/b098124#physical-properties-of-diethyl-2-5-dibromoterephthalate
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b098124?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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